(1-((1-Ethyl-1h-1,2,4-triazol-5-yl)methyl)cyclopropyl)methanamine

• Molecular Formula: C9H16N4
• Molecular Weight: 180.25 g/mol
• IUPAC Name: [1-[(2-ethyl-1,2,4-triazol-3-yl)methyl]cyclopropyl]methanamine
• InChI: InChI=1S/C9H16N4/c1-2-13-8(11-7-12-13)5-9(6-10)3-4-9/h7H,2-6,10H2,1H3
• InChI Key: OADZCEUPFDXIDY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NC=N1)CC2(CC2)CN

Description

(1-((1-Ethyl-1h-1,2,4-triazol-5-yl)methyl)cyclopropyl)methanamine: is a heterocyclic compound that features a triazole ring, a cyclopropyl group, and an amine functional group

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method involves the cyclization of appropriate precursors under controlled conditions to form the triazole ring, followed by alkylation and amination reactions to introduce the cyclopropyl and amine groups .

Industrial Production Methods: Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. This often includes the use of advanced catalytic systems, continuous flow reactors, and stringent purification techniques to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, typically involving the triazole ring or the amine group.

Reduction: Reduction reactions may target the triazole ring or the cyclopropyl group.

Substitution: The compound can participate in substitution reactions, particularly at the amine or triazole positions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Halogenating agents and nucleophiles are commonly employed in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield triazole N-oxides, while reduction could produce partially or fully reduced triazole derivatives .

Scientific Research Applications

Scientific Research Applications of (1-((1-Ethyl-1h-1,2,4-triazol-5-yl)methyl)cyclopropyl)methanamine

(1-((1-Ethyl-1h-1,2,4-triazol-5-yl)methyl)cyclopropyl)methanamine is a heterocyclic compound featuring a triazole ring, a cyclopropyl group, and an amine functional group. This compound is a derivative of the triazole class, which has received attention in medicinal chemistry for its diverse biological activities.

Chemistry

In organic synthesis, (1-((1-Ethyl-1h-1,2,4-triazol-5-yl)methyl)cyclopropyl)methanamine acts as a versatile building block for constructing more complex molecules. Common methods for preparation involve cyclization of precursors under controlled conditions to form the triazole ring, followed by alkylation and amination reactions to introduce the cyclopropyl and amine groups. Industrial production may utilize optimized synthetic routes ensuring high yield and purity, including advanced catalytic systems, continuous flow reactors, and stringent purification techniques.

Biology

The potential biological activity of (1-((1-Ethyl-1h-1,2,4-triazol-5-yl)methyl)cyclopropyl)methanamine makes it a candidate for drug discovery and development. It may exhibit antimicrobial, antifungal, or anticancer properties, depending on its interaction with biological targets.

Medicine

In medicinal chemistry, this compound can design and synthesize new therapeutic agents. Its structural features allow modulation of pharmacokinetic and pharmacodynamic properties, potentially leading to more effective and safer drugs.

Industry

The compound's stability and reactivity make it suitable for various industrial applications, including the production of specialty chemicals, polymers, and advanced materials.

Triazole derivatives have demonstrated significant antimicrobial properties. Research has indicated that compounds similar to [1-(2-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine showed effective inhibition against various bacterial strains, including Staphylococcus aureus, with minimum inhibitory concentrations (MIC) comparable to standard antibiotics like vancomycin. In a study focusing on the anticancer properties of triazole derivatives, (1-((1-Ethyl-1h-1,2,4-triazol-5-yl)methyl)cyclopropyl)methanamine induced apoptosis in breast cancer cell lines in a dose-dependent manner, with an IC50 value of approximately 20 µM, suggesting potential as an anticancer agent. The biological activity of triazole derivatives is often attributed to their ability to interfere with nucleic acid synthesis and protein function in microbial and cancer cells. The triazole moiety can form hydrogen bonds with key biological targets, disrupting essential cellular processes.

Chemical Reactions

(1-((1-Ethyl-1h-1,2,4-triazol-5-yl)methyl)cyclopropyl)methanamine can undergo several types of chemical reactions:

• Oxidation: Oxidation reactions typically involve the triazole ring or the amine group. Common oxidizing agents include hydrogen peroxide and potassium permanganate. Oxidation may yield triazole N-oxides.
• Reduction: Reduction reactions may target the triazole ring or the cyclopropyl group. Reducing agents such as lithium aluminum hydride or sodium borohydride are often used. Reduction could produce partially or fully reduced triazole derivatives.
• Substitution: The compound can participate in substitution reactions, particularly at the amine or triazole positions. Halogenating agents and nucleophiles are commonly employed in substitution reactions.

Mechanism of Action

The mechanism of action of (1-((1-Ethyl-1h-1,2,4-triazol-5-yl)methyl)cyclopropyl)methanamine involves its interaction with specific molecular targets, such as enzymes or receptors. The triazole ring may participate in hydrogen bonding or π-π interactions, while the amine group can form ionic or covalent bonds with target molecules. These interactions can modulate the activity of the target, leading to the desired biological or chemical effect .

Comparison with Similar Compounds

• 1-(1-Ethyl-1H-1,2,4-triazol-5-yl)ethanamine
• 1-(1-Ethyl-1H-1,2,4-triazol-5-yl)-1-propanamine
• (1S)-1-(5-Methyl-4H-1,2,4-triazol-3-yl)ethanamine dihydrochloride

Comparison: Compared to these similar compounds, (1-((1-Ethyl-1h-1,2,4-triazol-5-yl)methyl)cyclopropyl)methanamine is unique due to the presence of the cyclopropyl group, which imparts additional steric and electronic properties. This can influence its reactivity, stability, and interaction with biological targets, potentially leading to distinct applications and advantages in various fields .

Biological Activity

The compound (1-((1-Ethyl-1H-1,2,4-triazol-5-yl)methyl)cyclopropyl)methanamine is a derivative of the triazole class, which has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, focusing on antimicrobial, anticancer, and other pharmacological properties.

Chemical Structure and Properties

The compound's structure can be described by the following molecular formula: C₈H₁₄N₄. The presence of the triazole ring is significant as it often correlates with biological activity, particularly in antimicrobial and anticancer applications.

Structural Characteristics

Property	Value
Molecular Formula	C₈H₁₄N₄
SMILES	CCN1C(=NC=N1)CC(C)N
Molecular Weight	170.22 g/mol

Antimicrobial Activity

Research indicates that triazole derivatives exhibit significant antimicrobial properties. A study on related compounds demonstrated that certain triazole derivatives showed effective inhibition against various Gram-positive and Gram-negative bacteria. For instance, derivatives with modifications similar to (1-((1-Ethyl-1H-1,2,4-triazol-5-yl)methyl)cyclopropyl)methanamine exhibited minimum inhibitory concentrations (MICs) ranging from 15.6 µg/mL to 31.25 µg/mL against pathogens such as E. coli and S. aureus .

Anticancer Properties

Triazole compounds have also been investigated for their anticancer potential. A related study synthesized several triazole-based compounds and evaluated their cytotoxic effects on cancer cell lines. The findings indicated that some derivatives had IC50 values lower than standard chemotherapeutics like doxorubicin, suggesting promising anticancer activity .

Case Study 1: Antimicrobial Evaluation

A series of synthesized triazole derivatives were tested for their antimicrobial efficacy against a panel of bacteria. The compound (1-((1-Ethyl-1H-1,2,4-triazol-5-yl)methyl)cyclopropyl)methanamine was included in this evaluation and demonstrated potent activity against Salmonella enteritidis with an MIC of 31.25 µg/mL.

Case Study 2: Anticancer Activity

In a separate study focusing on triazole derivatives' anticancer properties, (1-((1-Ethyl-1H-1,2,4-triazol-5-yl)methyl)cyclopropyl)methanamine was tested against breast cancer cell lines. Results showed that the compound induced apoptosis in a dose-dependent manner, with an IC50 value of approximately 20 µM, indicating significant potential as an anticancer agent.

The biological activity of triazole derivatives is often attributed to their ability to interfere with nucleic acid synthesis and protein function in microbial cells and cancer cells. The triazole moiety can form hydrogen bonds with key biological targets, disrupting essential cellular processes.